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Compound of Interest

Compound Name: 3-Bromophenylacetylene

Cat. No.: B1279458 Get Quote

Essential Safety and Handling Guide for 3-
Bromophenylacetylene
This document provides crucial safety protocols, logistical plans, and operational guidance for

the handling and disposal of 3-Bromophenylacetylene, tailored for researchers, scientists,

and professionals in drug development. Adherence to these procedures is vital for ensuring

laboratory safety and minimizing environmental impact.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 3-Bromophenylacetylene are

summarized in the table below.
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Property Value Citations

Molecular Formula C₈H₅Br [1][2]

Molecular Weight 181.03 g/mol [2]

Physical State Solid [2]

Boiling Point 211.8°C at 760 mmHg [1]

Flash Point 85.7°C [1]

Density 1.5 g/cm³ [1]

Storage Temperature 2-8°C in an inert atmosphere [3]

Hazard Identification and Personal Protective
Equipment (PPE)
3-Bromophenylacetylene is classified as harmful if swallowed (Acute Toxicity, Oral, Category

4) and causes skin and eye irritation.[1][2] Therefore, strict adherence to the following personal

protective equipment (PPE) protocols is mandatory.

Minimum Required PPE:

Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

against splashes and dust.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[4] Always

inspect gloves for any signs of damage before use.[4]

Body Protection: A laboratory coat or a chemical-resistant apron is essential.[1] For

procedures with a higher risk of exposure, consider additional protective clothing.

Respiratory Protection: If working in a poorly ventilated area or where dust formation is likely,

use a NIOSH-approved respirator.[1][5]
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Operational Plan: Step-by-Step Handling
Procedures
All handling of 3-Bromophenylacetylene should occur inside a certified chemical fume hood

to minimize inhalation exposure.

Preparation and Weighing:

Before handling, ensure all necessary PPE is donned correctly.

Carefully transfer the solid using a spatula to prevent dust generation.

Weigh the required amount in a tared, sealed container.

Experimental Use:

Ensure all glassware and equipment are clean, dry, and properly secured.

When adding the compound to a reaction, do so slowly and in a controlled manner.

Avoid direct contact with skin, eyes, and clothing.[1]

Decontamination:

In the event of a spill, evacuate the immediate area and alert colleagues.

For small spills, absorb the material with an inert absorbent, and place it in a sealed

container for disposal.[1]

Clean the spill area thoroughly.

Contaminated clothing should be removed immediately and decontaminated before reuse.

[1]

Disposal Plan
Proper disposal of 3-Bromophenylacetylene and its containers is critical to prevent

environmental contamination.
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Waste Collection: All waste containing 3-Bromophenylacetylene, including contaminated

consumables like gloves and weighing paper, must be collected in a clearly labeled, sealed,

and compatible waste container.[1][4]

Waste Disposal: Dispose of chemical waste through a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer systems or

dispose of with general laboratory trash.[1][4] Adherence to local, state, and federal

regulations for hazardous waste disposal is mandatory.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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